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Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378

This guide provides a comprehensive overview of the safety data for 2-Bromopyridine,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets to ensure a thorough understanding of the hazards,
handling, and emergency procedures associated with this compound.

Chemical and Physical Properties

2-Bromopyridine is a flammable and toxic liquid that requires careful handling. Below is a
summary of its key physical and chemical properties.
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Property Value Source

Clear, slightly brown or
Appearance o [1][2]13]
colorless oily liquid

Molecular Formula C5H4BrN [41[5]
Molecular Weight 158.00 g/mol [2][6]
Boiling Point 192 -194 °C [61[7]
Melting Point 193°C [51[7]
Flash Point 54 °C/129.2 °F [1]8]
Autoignition Temperature 400 °C/ 752 °F [819]
Density 1.657 g/mL at 25 °C [6][7]
Vapor Pressure 0.8 £ 0.3 mmHg at 25°C [5]
Solubility in Water Slightly soluble/miscible [3][10]
Refractive Index n20/D 1.572 [6]

Toxicological Information

2-Bromopyridine is classified as toxic if swallowed and fatal in contact with skin.[11] It also
causes skin and serious eye irritation.[11]
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Toxicity Metric  Value Species Route Source
LD50 (Lethal

92 mg/kg Rat Oral [7]
Dose, 50%)
LD50 (Lethal )

82 mg/kg Rabbit Dermal [7]
Dose, 50%)
LDLo (Lowest
published lethal 31300 ug/kg Mouse Intraperitoneal [5]
dose)
LC50 (Lethal

, < 200,000 _

Concentration, Rat Inhalation [2]

mg/m3/1hr
50%)

Exposure Controls and Personal Protection

To minimize exposure, appropriate engineering controls and personal protective equipment
(PPE) must be used.
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Control Parameter

Specification

Source

Engineering Controls

Work in a well-ventilated area.
Use a chemical fume hood.
Ensure eyewash stations and
safety showers are readily
accessible. Use explosion-
proof electrical, ventilating, and

lighting equipment.

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards. A face shield is also

recommended.

[41011]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Fire/flame
resistant and impervious

clothing is recommended.

[8l11]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges.

Experimental Protocols
First-Aid Measures

In the event of exposure to 2-Bromopyridine, the following first-aid protocols should be

immediately initiated.
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Caption: First-aid workflow for 2-Bromopyridine exposure.

Fire-Fighting Measures

In case of a fire involving 2-Bromopyridine, the following measures should be taken.
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Fire Involving 2-Bromopyridine
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Caption: Fire-fighting protocol for 2-Bromopyridine.

Accidental Release Measures

For accidental spills of 2-Bromopyridine, the following containment and cleanup protocol should
be followed.
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Accidental Release Occurs

( 2. Environmental Precautions )

1. Personal Precautions

3. Containment and Cleanup )7
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S X explosion-proof equipment. .
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- Evacuate the danger area. - Cover drains. . "
X - - Collect with an electrically protected
- Wear personal protective equipment. N
vacuum cleaner or by wet-brushing.

A

- Place in a suitable, closed container
for disposal.
- Dispose of contents/container to an
approved waste disposal plant.
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Caption: Spill response workflow for 2-Bromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety Data Sheet for
2-Bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b028378#safety-data-sheet-for-2-bromopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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